An In-depth Technical Guide to (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid: Properties and Applications in Medicinal Chemistry
An In-depth Technical Guide to (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid: Properties and Applications in Medicinal Chemistry
Introduction
(5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid is a specialized heterocyclic organoboron compound that has emerged as a critical building block in modern medicinal chemistry. Its unique structural architecture, featuring a pyridine core, a strained cyclopropylethynyl moiety, and a versatile boronic acid functional group, makes it an invaluable reagent for introducing complex molecular fragments in drug discovery programs. This guide provides a comprehensive overview of its physical properties, handling, and core applications, with a focus on its pivotal role in the synthesis of targeted therapeutics, such as MET kinase inhibitors.
The strategic importance of this molecule lies in its ability to participate in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction. This allows for the precise and efficient formation of carbon-carbon bonds, enabling the construction of complex biaryl and heteroaryl structures that are often the cornerstones of potent and selective kinase inhibitors. The presence of the cyclopropyl group introduces conformational rigidity and a novel three-dimensional vector for exploring chemical space, which can be crucial for optimizing ligand-protein interactions and improving pharmacokinetic profiles.
Physicochemical Properties
Precise experimental data for some physical properties of (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid are not extensively reported in the public domain. However, based on data from chemical suppliers and the known behavior of analogous arylboronic acids, we can compile a comprehensive profile.
Table 1: Chemical and Physical Properties of (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid
| Property | Value | Source / Comment |
| CAS Number | 1189372-89-1 | --- |
| Molecular Formula | C₁₀H₁₀BNO₂ | --- |
| Molecular Weight | 187.01 g/mol | --- |
| Appearance | White to off-white solid/powder | |
| Melting Point | Data not available. | For comparison, the analogous 5-Chloro-3-pyridineboronic acid melts at 255-260 °C.[1] High melting points are typical for crystalline solids of this class. |
| Boiling Point | Data not available. | Boronic acids typically decompose at high temperatures before boiling under atmospheric pressure. |
| Solubility | Data not available. | Generally expected to be soluble in organic solvents like methanol, DMSO, and 1,4-dioxane, but sparingly soluble in water and nonpolar solvents like hexanes. |
| pKa | Data not available. | Arylboronic acids typically have a pKa in the range of 8.5 - 9.5. The pyridine nitrogen will have its own pKa (typically ~5-6), making the molecule's behavior in aqueous media pH-dependent. |
Stability, Storage, and Handling
As with most boronic acids, the stability of (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid is a critical consideration for its effective use. The primary pathway for degradation is protodeboronation (loss of the C-B bond) or oxidative decomposition. Boronic acids are also susceptible to forming cyclic anhydrides (boroxines) upon dehydration.
-
Expert Insight: The causality behind the storage recommendations is to mitigate these degradation pathways. Storing under an inert atmosphere (Nitrogen or Argon) prevents oxidation. Refrigeration slows down the rate of all chemical degradation processes. Keeping the compound dry is crucial to prevent hydrolysis and the formation of boroxines, which can exhibit different reactivity and solubility profiles in coupling reactions.
Recommended Storage: Store in a tightly sealed container under an inert atmosphere (Nitrogen or Argon). For long-term stability, refrigeration at 2-8°C is strongly recommended.[1][2]
Handling Precautions: Handle in a well-ventilated area, preferably within a fume hood, to avoid inhalation of the powder.[3] Standard personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, should be worn.[3][4] Avoid creating dust.
Core Application: A Key Intermediate for MET Kinase Inhibitors
The primary and most well-documented application of (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid is as a key intermediate in the synthesis of potent and selective MET kinase inhibitors. The MET tyrosine kinase pathway is a critical signaling node in oncology, and its dysregulation is implicated in the progression of numerous cancers. This boronic acid is used to install the 5-(cyclopropylethynyl)pyridin-3-yl moiety onto a core scaffold via a Suzuki-Miyaura cross-coupling reaction, a foundational transformation in modern pharmaceutical synthesis.
The overall workflow, as detailed in patent literature, involves the initial synthesis of the boronic acid itself, followed by its use in a palladium-catalyzed coupling reaction.
Detailed Protocol: Synthesis of (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid
This protocol is adapted from the procedure for "Intermediate 11" described in patent WO2011085341A1. This multi-step synthesis is a self-validating system; successful formation of the intermediate is confirmed by its subsequent reactivity in the Suzuki coupling.
Step 1: Sonogashira Coupling to form 3-Bromo-5-(cyclopropylethynyl)pyridine
-
To a solution of 3-bromo-5-iodopyridine (1.0 eq) in triethylamine, add ethynylcyclopropane (1.2 eq).
-
De-gas the mixture thoroughly with argon or nitrogen.
-
Add copper(I) iodide (0.05 eq) and bis(triphenylphosphine)palladium(II) dichloride (0.025 eq).
-
Stir the reaction mixture at room temperature for 16-24 hours until starting material is consumed (monitor by TLC or LC-MS).
-
Upon completion, concentrate the reaction mixture under reduced pressure.
-
Purify the residue by column chromatography on silica gel to yield 3-bromo-5-(cyclopropylethynyl)pyridine.
Step 2: Borylation to form the Target Boronic Acid
-
Dissolve 3-bromo-5-(cyclopropylethynyl)pyridine (1.0 eq) in anhydrous tetrahydrofuran (THF).
-
Cool the solution to -78°C under an inert atmosphere (argon).
-
Slowly add n-butyllithium (n-BuLi, 1.1 eq) dropwise, maintaining the temperature at -78°C.
-
Stir the mixture at -78°C for 1 hour.
-
Add triisopropyl borate (B(OiPr)₃, 1.5 eq) dropwise.
-
Allow the reaction to warm slowly to room temperature and stir for an additional 2-4 hours.
-
Quench the reaction by the slow addition of aqueous HCl (e.g., 1N).
-
Extract the product with an organic solvent such as ethyl acetate.
-
Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid, which can be used in the next step, often without further purification.
-
Expertise & Experience: The choice of -78°C is critical for the lithium-halogen exchange. At higher temperatures, n-BuLi can react at other positions on the pyridine ring or lead to side reactions. Triisopropyl borate is used as the boron source; its bulky isopropoxy groups help prevent the formation of over-borylated species. The final acidic workup hydrolyzes the boronate ester intermediate to the desired boronic acid.
Detailed Protocol: Suzuki-Miyaura Cross-Coupling
This protocol demonstrates the use of the synthesized boronic acid to form a complex molecule, as described in patent WO2011085341A1.
Reaction: Coupling of a halogenated quinoline core with (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid.
-
In a reaction vessel, combine the halogenated quinoline core (1.0 eq), (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid (1.5 eq), and a base such as potassium carbonate (K₂CO₃, 3.0 eq).
-
Add a solvent mixture, typically 1,4-dioxane and water.
-
De-gas the mixture thoroughly with argon for 15-20 minutes.
-
Add a palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.1 eq).
-
Heat the reaction mixture to 80-100°C and stir for 4-12 hours, monitoring for completion by LC-MS.
-
Upon completion, cool the mixture to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate).
-
Separate the organic layer, and extract the aqueous layer with additional organic solvent.
-
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
-
Purify the crude product via column chromatography or recrystallization to yield the final MET kinase inhibitor.
-
Trustworthiness: This protocol is a self-validating system. The formation of the desired product, verifiable by mass spectrometry and NMR, confirms the identity and reactivity of the boronic acid intermediate. The choice of Pd(dppf)Cl₂ as a catalyst is common for challenging Suzuki couplings involving heteroaromatic substrates, as the dppf ligand is robust and promotes efficient catalytic turnover. The aqueous base is essential for the transmetalation step of the catalytic cycle.
Safety Profile
A specific Material Safety Data Sheet (MSDS) for (5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid is not widely available. The following hazard information is based on data for structurally similar pyridinyl boronic acids.
Table 2: GHS Hazard and Precautionary Statements
| Category | Code | Statement |
| Hazard Statements | H302 | Harmful if swallowed.[5] |
| H315 | Causes skin irritation.[3][4] | |
| H319 | Causes serious eye irritation.[3][4] | |
| H335 | May cause respiratory irritation.[4] | |
| Precautionary Statements | P261 | Avoid breathing dust/fume/gas/mist/vapors/spray.[3][4] |
| P264 | Wash skin thoroughly after handling.[3] | |
| P280 | Wear protective gloves/eye protection/face protection.[3][4] | |
| P302 + P352 | IF ON SKIN: Wash with plenty of soap and water.[3] | |
| P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][4] |
Conclusion
(5-(Cyclopropylethynyl)pyridin-3-yl)boronic acid stands as a testament to the enabling power of bespoke building blocks in drug discovery. While comprehensive data on its physical properties remains to be fully published, its synthetic utility is clearly demonstrated. Its role as a key precursor to advanced MET kinase inhibitors underscores its value to medicinal chemists. The protocols provided herein, grounded in authoritative patent literature, offer a reliable framework for the synthesis and application of this potent chemical tool, enabling researchers to accelerate the development of next-generation targeted therapies.
References
- WO2011085341A1 - PYRROLOPYRIMIDINE COMPOUNDS AS MET KINASE INHIBITORS.
Sources
- 1. cdhfinechemical.com [cdhfinechemical.com]
- 2. Crystalline of compound as c-Met kinase inhibitor and preparation method therefor and use thereof - Patent US-11279676-B2 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 3. fishersci.com [fishersci.com]
- 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
- 5. static.cymitquimica.com [static.cymitquimica.com]
